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Compound of Interest

Compound Name: 2-Bromo-3-phenylpyridine

Cat. No.: B1272039 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous

management and disposal of chemical reagents like 2-Bromo-3-phenylpyridine are

fundamental to ensuring a safe and compliant laboratory environment. Adherence to

established protocols is crucial for minimizing environmental impact and protecting personnel

from potential hazards. This guide provides essential, immediate safety and logistical

information for the proper disposal of 2-Bromo-3-phenylpyridine.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is imperative to handle 2-Bromo-3-
phenylpyridine with the utmost care, recognizing its potential hazards. This compound is

classified as a hazardous substance, and all waste containing it must be treated accordingly.[1]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling 2-Bromo-3-phenylpyridine. This includes:

Gloves: Chemical-resistant gloves are essential to prevent skin contact.[1]

Eye Protection: Safety glasses with side-shields or goggles should be worn to protect the

eyes from splashes.[1]

Lab Coat: A standard laboratory coat is necessary to protect clothing and skin.[1]
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Respiratory Protection: Work in a well-ventilated area or under a fume hood to avoid the

inhalation of vapors.[1]

In the event of a spill, immediately evacuate the area. For small spills, use an inert, non-

combustible absorbent material like vermiculite or sand to contain the substance. For larger

spills, it is critical to contact your institution's Environmental Health and Safety (EHS)

department without delay.[1]

Quantitative Data for 2-Bromo-3-phenylpyridine
The following table summarizes the key quantitative data for 2-Bromo-3-phenylpyridine,

compiled from available safety data sheets.

Property Value Source

Molecular Formula C₁₁H₈BrN [2]

Molecular Weight 234.09 g/mol [2]

Hazard Statements H315, H319, H335 [3]

Precautionary Statements

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P312,

P332+P313, P337+P313,

P362, P403+P233, P405,

P501

[4]

Hazard Statement Codes:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Disposal Protocol: A Step-by-Step Approach
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The disposal of 2-Bromo-3-phenylpyridine must be conducted in strict accordance with all

federal, state, and local regulations.[1][5] The primary and recommended method of disposal is

through a licensed hazardous waste management company.

1. Waste Identification and Segregation:

All materials contaminated with 2-Bromo-3-phenylpyridine, including the pure substance,

solutions, and contaminated labware (e.g., pipette tips, absorbent pads), must be classified

as hazardous waste.[1]

This waste stream should not be mixed with other incompatible waste.[1][5]

2. Containerization:

Collect all 2-Bromo-3-phenylpyridine waste in a designated, properly sealed, and clearly

labeled hazardous waste container.[1]

The container must be made of a material compatible with the chemical.[1]

3. Storage:

Store the sealed and labeled waste container in a designated, well-ventilated, and secure

satellite accumulation area.[1]

4. Disposal:

Arrange for the collection of the hazardous waste by a licensed environmental disposal

company.[6]

Never dispose of 2-Bromo-3-phenylpyridine down the drain or in regular trash.[5][7]

Experimental Protocols for Disposal
Currently, there are no readily available, standardized experimental protocols for the chemical

neutralization or degradation of 2-Bromo-3-phenylpyridine at a laboratory scale for disposal

purposes. The regulated and recommended method of disposal is through high-temperature

incineration conducted by a licensed hazardous waste management company.[1]
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Disposal Workflow Diagram
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Caption: Decision-making workflow for the proper disposal of 2-Bromo-3-phenylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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